Cas no 275797-10-9 (Benzene, 1-(3-chloropropyl)-4-iodo-)

• Product Name: Benzene, 1-(3-chloropropyl)-4-iodo-
• CAS No: 275797-10-9
• MF: C₉H₁₀ClI
• MW: 280.533174037933
• CID: 5289113
• Update Time: 2025-07-31

Benzene, 1-(3-chloropropyl)-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-chloropropyl)-4-iodo-

• Inchi： 1S/C9H10ClI/c10-7-1-2-8-3-5-9(11)6-4-8/h3-6H,1-2,7H2
• InChI Key： YVQGPCJLHOZRBJ-UHFFFAOYSA-N
• SMILES： C1(CCCCl)=CC=C(I)C=C1

Additional information on Benzene, 1-(3-chloropropyl)-4-iodo-

Comprehensive Overview of Benzene, 1-(3-chloropropyl)-4-iodo- (CAS No. 275797-10-9)

Benzene, 1-(3-chloropropyl)-4-iodo- (CAS No. 275797-10-9) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its iodo and chloropropyl functional groups, serves as a versatile intermediate in the development of complex molecular structures. Its unique chemical properties make it a subject of interest in modern synthetic chemistry, particularly in the design of drug candidates and specialty chemicals.

The molecular structure of Benzene, 1-(3-chloropropyl)-4-iodo- combines a benzene ring with a 3-chloropropyl chain and an iodo substituent at the para position. This arrangement enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing carbon-carbon bonds. Researchers frequently employ this compound to explore structure-activity relationships (SAR) in medicinal chemistry, leveraging its halogenated motifs for targeted modifications.

In recent years, the demand for halogenated intermediates like Benzene, 1-(3-chloropropyl)-4-iodo- has surged due to their role in developing biocompatible materials and agrochemicals. Environmental concerns and regulatory shifts toward green chemistry have also spurred innovations in its synthesis, with a focus on minimizing waste and improving atom economy. These trends align with broader industry priorities, such as sustainable manufacturing and circular economy principles.

From a technical perspective, the compound’s physicochemical properties—including solubility, stability, and melting point—are critical for its handling and application. Analytical techniques like NMR spectroscopy and HPLC are routinely used to verify its purity, ensuring compliance with Good Laboratory Practices (GLP). Such rigor is essential for industries requiring high-precision intermediates, such as pharmaceuticals and advanced materials.

Emerging applications of Benzene, 1-(3-chloropropyl)-4-iodo- include its use in photoredox catalysis and nanomaterial functionalization, areas gaining traction in academic and industrial research. Its compatibility with click chemistry protocols further expands its utility in bioconjugation and polymer science. These developments reflect the compound’s adaptability to cutting-edge technologies, addressing contemporary challenges in drug delivery and renewable energy.

For researchers seeking reliable sourcing, CAS No. 275797-10-9 is available through specialized chemical suppliers with stringent quality controls. Documentation often includes Safety Data Sheets (SDS) and technical data, facilitating risk assessment and workflow integration. As the chemical industry evolves, compounds like this will remain integral to innovation, bridging gaps between laboratory discovery and commercial-scale production.